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Compound of Interest

Compound Name: Sodium 3-(benzoyloxy)benzoate

CAS No.: 93776-88-6

Cat. No.: B12654229

Get Quote

Executive Summary
Sodium 3-(benzoyloxy)benzoate (MW: 264.19 g/mol ; Free Acid MW: 242.23 g/mol ) is a

structural isomer of salicyl benzoate. In pharmaceutical applications, it often appears as a

process impurity or a degradation product of complex benzoate esters.

Distinguishing the 3-isomer (meta) from the 2-isomer (ortho) and 4-isomer (para) is analytically

challenging due to their identical molecular weight. However, their fragmentation pathways

diverge significantly under Electrospray Ionization (ESI) due to the presence—or absence—of

the "Ortho Effect."

3-Isomer (Meta): Fragments primarily via charge-remote ester cleavage.

2-Isomer (Ortho): Fragments via charge-driven intramolecular rearrangements (Ortho Effect).
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To replicate the fragmentation patterns described below, ensure your system is calibrated to

the following parameters. This protocol favors the detection of carboxylate anions (Negative

Mode) and sodiated adducts (Positive Mode).

Instrument: Triple Quadrupole (QqQ) or Q-TOF MS. Ionization Source: Electrospray Ionization

(ESI).[1][2][3][4]

Parameter Setting (Negative Mode) Setting (Positive Mode)

Capillary Voltage -2.5 kV +3.5 kV

Cone Voltage 30 V 40 V

Source Temp 150°C 150°C

Desolvation Gas N₂, 800 L/hr N₂, 800 L/hr

Collision Energy 10–35 eV (Ramp) 15–40 eV (Ramp)

Mobile Phase
A: H₂O + 0.1% Formic AcidB:

ACN + 0.1% Formic Acid
Same

Deep Dive: Fragmentation Mechanisms
A. The Meta-Cleavage Pathway (3-Isomer)
In Sodium 3-(benzoyloxy)benzoate, the ester linkage is in the meta position relative to the

carboxylate group. The geometric distance prevents intramolecular hydrogen bonding or cyclic

transition states.

Primary Driver: Inductive cleavage of the ester bond.

ESI(-) Pathway: The deprotonated precursor [M-H]⁻ (m/z 241) undergoes simple hydrolysis-

like fragmentation. The charge is retained on the most acidic moiety.

Fragment 1 (Base Peak):m/z 121 (Benzoate anion).

Fragment 2:m/z 137 (3-hydroxybenzoate anion).

Fragment 3:m/z 197 (Loss of CO₂ from the parent ion).
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B. The Ortho-Effect Pathway (2-Isomer / Salicyl Benzoate)
The 2-isomer possesses a unique "Ortho Effect." The proximity of the ester carbonyl to the

carboxylate group facilitates a 6-membered transition state, allowing for intramolecular

rearrangements that are impossible for the 3-isomer.

Mechanism: Nucleophilic attack of the carboxylate oxygen onto the ester carbonyl, or

hydrogen transfer.

Diagnostic Ion: In positive mode [M+H]⁺, the 2-isomer readily eliminates water (m/z 225) to

form a cyclic xanthone-like cation, or eliminates ketene. In negative mode, the ratio of m/z

121 to m/z 137 is often inverted compared to the 3-isomer due to internal hydrogen bonding

stabilizing the salicylate anion.

Visualizing the Fragmentation Logic
The following diagram illustrates the divergent pathways between the target molecule (3-

isomer) and its ortho-analog.

Sodium 3-(benzoyloxy)benzoate
[M-Na]⁻ m/z 241

Meta-Transition State
(No Steric Interaction)CID Activation

Decarboxylation
[M-H-CO₂]⁻ m/z 197

Neutral Loss (-44 Da)

Benzoate Ion
m/z 121 (Base Peak)

Ester Cleavage (Major)

3-Hydroxybenzoate
m/z 137

Ester Cleavage (Minor)

2-Isomer (Salicyl Benzoate)
[M-H]⁻ m/z 241

Ortho-Effect
(Intramolecular H-Bonding)

Cyclic Anhydride/Ion
Altered 121/137 Ratio

Rearrangement

Click to download full resolution via product page

Caption: Comparative fragmentation showing the direct cleavage of the 3-isomer versus the

rearrangement potential of the ortho-isomer.

Comparative Data Table
Use this table to validate your spectral data. Ratios are approximate and instrument-

dependent.
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Feature
3-

(benzoyloxy)benzoat

e (Target)

2-

(benzoyloxy)benzoat

e (Alternative)

4-

(benzoyloxy)benzoat

e (Alternative)

Precursor Ion (ESI-) m/z 241 m/z 241 m/z 241

Base Peak m/z 121 (Benzoate) m/z 137 (Salicylate)* m/z 121

Diagnostic Loss CO₂ (m/z 197) Phenol (Neutral loss) CO₂ (m/z 197)

Ortho Effect Absent Present (Cyclization) Absent

Key Differentiator

High m/z 121

abundance; No water

loss in ESI+.

High m/z 137

abundance; Water

loss in ESI+.

Indistinguishable from

3-isomer without

chromatography.

*Note: In the 2-isomer, the salicylate anion (m/z 137) is often stabilized by internal hydrogen

bonding, making it more abundant than in the 3-isomer spectrum.

Step-by-Step Protocol: Impurity Identification
Objective: Confirm the presence of Sodium 3-(benzoyloxy)benzoate in a bulk drug

substance.

Sample Preparation:

Dissolve 1 mg of sample in 1 mL of 50:50 Methanol:Water.

Crucial: Do not use sodium buffers to avoid suppressing the ionization of the target salt.

Dilute to 10 µg/mL with Mobile Phase A.

LC Separation (Required for Isomers):

Since 3- and 4-isomers have similar MS spectra, chromatographic separation is

mandatory.

Column: C18, 1.8 µm, 2.1 x 50 mm.

Gradient: 5% B to 95% B over 10 minutes.
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Elution Order: Typically 3-isomer elutes after the 2-isomer but before the 4-isomer

(polarity: Ortho > Meta > Para).

MS/MS Acquisition:

Perform a Product Ion Scan of m/z 241 (ESI-).

Monitor transition 241 -> 121 (Quantifier) and 241 -> 137 (Qualifier).

Calculate the 121/137 ratio. A ratio > 1.5 suggests the 3- or 4-isomer. A ratio < 1.0

suggests the 2-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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